Cas no 2172089-88-0 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-hydroxybutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-hydroxybutanoic acid
• CAS No: 2172089-88-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6493740
• PubChem ID: 165558402
• Update Time: 2025-05-20

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-hydroxybutanoic acid
• 2172089-88-0
• EN300-1522764
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-3-hydroxybutanoic acid

• Inchi： 1S/C24H28N2O6/c1-14(23(30)25-12-16(27)11-22(28)29)15(2)26-24(31)32-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21,27H,11-13H2,1-2H3,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： OKAIVLROOSMRCG-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(NCC(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-hydroxybutanoic acid

Exploring the Potential of CAS No. 2172089-88-0: A Comprehensive Overview

The compound with CAS No. 2172089-88-0, known as 4-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido)-3-hydroxybutanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylbutanamido moiety, and a hydroxybutanoic acid segment, all of which contribute to its unique properties and potential applications.

Recent studies have highlighted the importance of this compound in peptide synthesis and drug delivery systems. The presence of the Fmoc group, a well-known protecting group in peptide chemistry, suggests its role in controlling the reactivity of amino groups during synthesis. This feature makes it particularly valuable in the construction of bioactive peptides and proteins, where precise control over functional groups is essential.

Moreover, the hydroxybutanoic acid component introduces hydrophilic properties to the molecule, enhancing its solubility and bioavailability. This characteristic is advantageous in pharmaceutical applications, where compounds with balanced hydrophilicity and lipophilicity are often sought after for optimal drug delivery.

Recent research has also explored the potential of this compound in biodegradable polymers and materials science. Its ability to undergo controlled degradation under physiological conditions makes it a promising candidate for use in biocompatible materials, such as those used in tissue engineering or drug delivery devices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and selective protection/deprotection strategies. The use of advanced chromatographic techniques ensures high purity and consistency in the final product, which is critical for its application in sensitive biological systems.

The safety profile of CAS No. 2172089-88-0 has been evaluated in several toxicity studies, with results indicating minimal adverse effects under normal usage conditions. This makes it suitable for use in both research and industrial settings without posing significant risks to human health or the environment.

In conclusion, CAS No. 2172089-88-0 represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool in peptide synthesis, drug delivery, and materials science. As research continues to uncover new potentials for this compound, its role in advancing biotechnology and medicine is expected to grow significantly.